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Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B15595779 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of Eupalinolide H, a sesquiterpene

lactone utilized in various research applications. Adherence to these procedures is critical to

mitigate potential environmental and health risks.

Chemical and Hazard Data
A comprehensive understanding of a compound's properties and associated hazards is the first

step in safe handling and disposal. The following table summarizes key quantitative and

qualitative data for Eupalinolide H.
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Identifier Value Reference

Chemical Name Eupalinolide H [1]

CAS Number 1402067-83-7 [1]

Molecular Formula C22H28O8 [1]

Molecular Weight 420.45 g/mol [1]

GHS Hazard Class
Acute toxicity, Oral (Category

4)
[1]

Acute aquatic toxicity

(Category 1)
[1]

Chronic aquatic toxicity

(Category 1)
[1]

Hazard Statements H302: Harmful if swallowed. [1]

H410: Very toxic to aquatic life

with long lasting effects.
[1]

Experimental Protocols for Disposal
The following step-by-step procedures are derived from the safety data sheet for Eupalinolide
H and general laboratory best practices for hazardous chemical disposal.

1. Personal Protective Equipment (PPE) and Preparation:

Before handling Eupalinolide H, ensure appropriate personal protective equipment is worn,

including safety goggles, chemical-resistant gloves, and a lab coat.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.[1][2]

Prepare all necessary materials for disposal in advance, including a designated and clearly

labeled hazardous waste container, absorbent materials, and decontamination solutions.

2. Handling and Waste Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC45994.html
https://dcchemicals.com/msds/MSDS_DC45994.html
https://dcchemicals.com/msds/MSDS_DC45994.html
https://dcchemicals.com/msds/MSDS_DC45994.html
https://dcchemicals.com/msds/MSDS_DC45994.html
https://dcchemicals.com/msds/MSDS_DC45994.html
https://dcchemicals.com/msds/MSDS_DC45994.html
https://dcchemicals.com/msds/MSDS_DC45994.html
https://dcchemicals.com/msds/MSDS_DC45994.html
https://www.benchchem.com/product/b15595779?utm_src=pdf-body
https://www.benchchem.com/product/b15595779?utm_src=pdf-body
https://www.benchchem.com/product/b15595779?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45994.html
https://file.medchemexpress.eu/batch_PDF/HY-N0754/Eupalinolide-A-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste:

Carefully transfer any solid Eupalinolide H waste into a designated, sealable, and

properly labeled hazardous waste container.

Avoid generating dust during transfer.[2]

Solutions:

For solutions containing Eupalinolide H, absorb the liquid with a non-reactive, finely-

powdered, liquid-binding material such as diatomite or universal binders.[1]

Once absorbed, the material should be treated as solid hazardous waste and placed in the

designated container.

Contaminated Materials:

Any materials that have come into contact with Eupalinolide H, such as pipette tips,

weighing paper, and contaminated gloves, must be considered hazardous waste and

disposed of in the designated container.

3. Decontamination:

Decontaminate all surfaces and non-disposable equipment that may have come into contact

with Eupalinolide H.

Scrub the affected areas and equipment thoroughly with alcohol.[1]

Collect any cleaning materials (e.g., wipes, paper towels) used for decontamination and

dispose of them as hazardous waste.

4. Final Disposal:

Seal the hazardous waste container securely.

The fundamental principle for the final disposal of Eupalinolide H is that it must be sent to

an approved waste disposal plant.[1][3] Do not dispose of this chemical down the drain or in

regular trash.
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Follow your institution's specific guidelines and protocols for the storage and pickup of

chemical waste. Ensure all labeling requirements are met.

Collect any spillage to prevent its release into the environment.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Eupalinolide H,

from initial preparation to final disposal.
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Caption: Workflow for the safe disposal of Eupalinolide H.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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